Cas no 100567-91-7 (1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-)

• Product Name: 1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-
• CAS No: 100567-91-7
• MF: C₁₆H₁₁F₄N₃O
• MW: 337.27165722847
• CID: 150487
• PubChem ID: 135384
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-
• 1H-1,2,4-Triazole-1-ethanol, alpha,alpha-bis(2,4-difluorophenyl)-
• 2-[3,5-bis(2,4-difluorophenyl)-1,2,4-triazol-1-yl]ethanol
• Α-Α-BIS(2,4-DIFLUOROPHENYL)-1H-1,2,4-TRIAZOLE-1-ETHANOL
• 1,1-bis(2,4-difluorophenyl)-2-(1,2,4-triazol-1-yl)ethanol
• ICI 178805
• 100567-91-7
• 1,1-Bis(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-ol
• DTXSID00905586
• 1H-1,2,4-Triazole-1-ethanol,alpha-alpha-bis(2,4-difluorophenyl)

• Inchi： 1S/C16H11F4N3O/c17-10-1-3-12(14(19)5-10)16(24,7-23-9-21-8-22-23)13-4-2-11(18)6-15(13)20/h1-6,8-9,24H,7H2
• InChI Key： LVQBJQDAJJCJIZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1C=CC(=CC=1F)F)(CN1C=NC=N1)O)F

Computed Properties

• Exact Mass: 337.08393
• Monoisotopic Mass: 337.083825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.9

Experimental Properties

• Density: 1.41
• Boiling Point: 499.1°Cat760mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.579
• PSA: 50.94
• LogP: 3.16080